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Compound of Interest

Compound Name: 1-(3-Chloropyridin-2-yl)ethanone

CAS No.: 131109-75-6

Cat. No.: B172450

Get Quote

CAS Number: 131109-75-6

Structure:

Chemical Structure of 1-(3-Chloropyridin-2-yl)ethanone

This technical guide provides a comprehensive overview of 1-(3-Chloropyridin-2-yl)ethanone,

a key intermediate in the synthesis of various biologically active compounds. This document is

intended for researchers, scientists, and professionals in the fields of drug development and

medicinal chemistry.

Physicochemical Properties
Quantitative data for 1-(3-Chloropyridin-2-yl)ethanone is limited in publicly available

literature. The following table summarizes its basic properties and includes data for a related

isomer, 1-(2-chloropyridin-3-yl)ethanone, for comparison.
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Property
Value for 1-(3-
Chloropyridin-2-
yl)ethanone

Value for 1-(2-
chloropyridin-3-
yl)ethanone (Isomer)

CAS Number 131109-75-6 55676-21-6

Molecular Formula C₇H₆ClNO C₇H₆ClNO

Molecular Weight 155.58 g/mol 155.58 g/mol

Appearance Not specified
Colorless to slightly yellow

solid[1]

Melting Point Not specified ~49-50 °C[1]

Boiling Point Not specified
~272-276 °C; 114 °C at 15

mmHg[1]

Density Not specified ~1.28 g/cm³ (Predicted)[1]

Solubility Not specified
Soluble in organic solvents,

insoluble in water[1]

Synthesis and Experimental Protocols
While a specific, detailed, peer-reviewed protocol for the synthesis of 1-(3-Chloropyridin-2-
yl)ethanone is not readily available, general synthetic methodologies for similar compounds

can be adapted. The synthesis of related bromopyridine analogs often involves Friedel-Crafts

acylation or Grignard reactions.

Plausible Synthetic Route: Friedel-Crafts Acylation
A potential synthetic route involves the Friedel-Crafts acylation of 2,3-dichloropyridine followed

by a selective reduction or Grignard reaction. However, Friedel-Crafts reactions on pyridine

rings can be challenging due to the electron-deficient nature of the ring.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chembk.com/en/chem/1-(2-chloropyridin-3-yl)ethan-1-one
https://www.chembk.com/en/chem/1-(2-chloropyridin-3-yl)ethan-1-one
https://www.chembk.com/en/chem/1-(2-chloropyridin-3-yl)ethan-1-one
https://www.chembk.com/en/chem/1-(2-chloropyridin-3-yl)ethan-1-one
https://www.chembk.com/en/chem/1-(2-chloropyridin-3-yl)ethan-1-one
https://www.benchchem.com/product/b172450/docs?utm_src=pdf-body#in-depth-technical-guide-1-3-chloropyridin-2-yl-ethanone
https://www.benchchem.com/product/b172450/docs?utm_src=pdf-body#in-depth-technical-guide-1-3-chloropyridin-2-yl-ethanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,3-Dichloropyridine

Friedel-Crafts Acylation

Acetylating Agent (e.g., Acetyl Chloride)
Lewis Acid Catalyst (e.g., AlCl3)

1-(3-Chloropyridin-2-yl)ethanone

Click to download full resolution via product page

Caption: Plausible synthetic workflow for 1-(3-Chloropyridin-2-yl)ethanone.

Experimental Protocol: Synthesis of a Pyrazole
Carboxamide Intermediate
1-(3-Chloropyridin-2-yl)ethanone is a valuable precursor for the synthesis of pyrazole

derivatives, which have shown significant biological activity in agrochemical and

pharmaceutical research. The following protocol details the synthesis of a pyrazole

carboxamide, a class of compounds often investigated for their therapeutic potential.

Objective: To synthesize a pyrazole carboxamide derivative using a substituted pyrazole

precursor.

Materials:

N-(3-fluoro-4-morpholinophenyl)-3-methyl-5-(methylthio)-1H-pyrazole-4-carboxamide

Substituted aromatic acid chloride

Triethylamine

Dichloromethane (DCM)

Water
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Standard laboratory glassware

Magnetic stirrer

Procedure:

To a stirred solution of N-(3-fluoro-4-morpholinophenyl)-3-methyl-5-(methylthio)-1H-pyrazole-

4-carboxamide (2.8 mmol) and triethylamine (4.3 mmol) in dichloromethane (5 mL) at room

temperature, add a solution of the desired substituted aromatic acid chloride (3.1 mmol) in

dichloromethane (5 mL).[2]

Stir the reaction mixture at room temperature for 1 hour.[2]

Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Upon completion of the reaction, wash the organic layer with water (10 mL).[2]

Separate the organic and aqueous layers.

The organic layer containing the desired N-aroyl-pyrazole-4-carboxamide derivative can be

dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure for

further purification if necessary.

Applications in Drug Development and Research
1-(3-Chloropyridin-2-yl)ethanone serves as a crucial building block in the synthesis of a

variety of heterocyclic compounds with potential therapeutic applications. Its derivatives are

being investigated for a range of biological activities.

Role as a Synthetic Intermediate
The presence of a chloro substituent and a ketone functional group on the pyridine ring allows

for diverse chemical modifications, making it a versatile starting material for the development of

novel therapeutic agents. It is a key intermediate in the synthesis of compounds with potential

applications in cancer treatment and as kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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